N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide, also known as furamidine or DB75, is a synthetic compound that has been studied for its potential use as an antiprotozoal agent. It has been shown to have activity against a variety of protozoan parasites, including Trypanosoma brucei, which causes African sleeping sickness, and Leishmania spp., which causes leishmaniasis.
Mechanism of Action
The exact mechanism of action of N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide is not fully understood. It is believed to act by binding to the DNA of the parasites, leading to inhibition of DNA replication and ultimately cell death.
Biochemical and Physiological Effects:
Furamidine has been shown to have low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. It is metabolized primarily by the liver and excreted in the urine.
Advantages and Limitations for Lab Experiments
One advantage of N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide is its broad-spectrum activity against a variety of protozoan parasites. However, one limitation is that it has not yet been tested in clinical trials in humans, so its safety and efficacy in humans is not yet known.
Future Directions
There are several potential future directions for research on N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide. One area of interest is the development of new formulations of the drug that can improve its bioavailability and efficacy. Another potential direction is the investigation of this compound's activity against other parasitic diseases, such as Chagas disease and malaria. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, and to develop protocols for its use in clinical settings.
Synthesis Methods
The synthesis of N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide involves the reaction of 1,2-diaminoethane with furfural, followed by reaction with butyraldehyde. The resulting product is then purified by recrystallization.
Scientific Research Applications
Furamidine has been studied extensively for its potential use in the treatment of African sleeping sickness and leishmaniasis. In vitro studies have shown that it has potent activity against both Trypanosoma brucei and Leishmania spp. In vivo studies have also shown promising results, with N-(butan-2-yl)-N'-[(furan-2-yl)methyl]ethanediamide demonstrating efficacy in animal models of both diseases.
properties
IUPAC Name |
N'-(3,5-dichlorophenyl)-N-(pyridin-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2N3O2/c15-9-5-10(16)7-12(6-9)19-14(21)13(20)18-8-11-3-1-2-4-17-11/h1-7H,8H2,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWQLEMABZJXJRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC(=O)C(=O)NC2=CC(=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.